Cas no 1261570-89-1 (3-Bromo-2'-hydroxy-3'-(trifluoromethoxy)propiophenone)

• Product Name: 3-Bromo-2'-hydroxy-3'-(trifluoromethoxy)propiophenone
• CAS No: 1261570-89-1
• MF: C₁₀H₈BrF₃O₃
• MW: 313.067933082581
• CID: 4988235
• Update Time: 2025-08-03

3-Bromo-2'-hydroxy-3'-(trifluoromethoxy)propiophenone Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-2'-hydroxy-3'-(trifluoromethoxy)propiophenone

• Inchi： 1S/C10H8BrF3O3/c11-5-4-7(15)6-2-1-3-8(9(6)16)17-10(12,13)14/h1-3,16H,4-5H2
• InChI Key： AVCSAHKTSRYRNQ-UHFFFAOYSA-N
• SMILES： BrCCC(C1C=CC=C(C=1O)OC(F)(F)F)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 270
• XLogP3: 3.7
• Topological Polar Surface Area: 46.5

Additional information on 3-Bromo-2'-hydroxy-3'-(trifluoromethoxy)propiophenone

3-Bromo-2'-hydroxy-3'-(trifluoromethoxy)propiophenone: A Comprehensive Overview

3-Bromo-2'-hydroxy-3'-(trifluoromethoxy)propiophenone (CAS No: 1261570-89-1) is a highly specialized organic compound that has garnered significant attention in the fields of pharmaceutical research, material science, and chemical synthesis. This compound is characterized by its unique structure, which incorporates a bromine atom, a hydroxyl group, and a trifluoromethoxy substituent, all of which contribute to its distinctive chemical properties and potential applications.

The cas no 1261570-89-1 identifier is crucial for identifying this compound in scientific literature and regulatory databases. Recent studies have highlighted its role in the development of advanced materials, particularly in the context of propiophenone derivatives. These studies suggest that the compound's electronic properties, influenced by the trifluoromethoxy group, make it a promising candidate for applications in optoelectronic devices and sensors.

One of the most intriguing aspects of 3-bromo-2'-hydroxy-3'-(trifluoromethoxy)propiophenone is its ability to undergo various chemical transformations while retaining its core structure. Researchers have explored its reactivity under different conditions, revealing its potential as an intermediate in the synthesis of more complex molecules. For instance, its bromine atom can be readily substituted, enabling the formation of diverse derivatives with tailored functionalities.

Recent advancements in synthetic chemistry have also focused on optimizing the synthesis of cas no 1261570-89-1. Traditional methods often involved multi-step processes with low yields, but modern approaches leveraging catalytic systems have significantly improved efficiency. These improvements not only enhance the compound's accessibility but also pave the way for its broader application in drug discovery and material engineering.

In terms of biological activity, 3-bromo-2'-hydroxy-3'-(trifluoromethoxy)propiophenone has shown promise in preliminary assays targeting specific enzymes and receptors. Its hydroxyl group plays a critical role in hydrogen bonding interactions, which are essential for bioactivity. Furthermore, the trifluoromethoxy substituent contributes to lipophilicity, enhancing the compound's ability to cross cellular membranes—a desirable trait in drug candidates.

The integration of computational chemistry tools has also provided deeper insights into the molecular properties of this compound. Quantum mechanical calculations have revealed its electronic structure and reactivity patterns, which are invaluable for predicting its behavior in various chemical environments. Such computational studies complement experimental work, accelerating the discovery process and reducing reliance on trial-and-error methods.

Looking ahead, cas no 1261570-89-1 holds immense potential as a building block for next-generation materials and therapeutic agents. Its unique combination of functional groups makes it a versatile platform for exploring novel chemical space. As research continues to uncover its full capabilities, this compound is poised to make significant contributions to multiple scientific disciplines.